Cas no 835596-41-3 (Benzenesulfonamide, N-2-butynyl-N-(3E)-3,5-hexadienyl-4-methyl-)

• Product name: Benzenesulfonamide, N-2-butynyl-N-(3E)-3,5-hexadienyl-4-methyl-
• CAS No: 835596-41-3
• MF: C₁₇H₂₁NO₂S
• MW: 303.41914
• CID: 669616
• PubChem ID: 71415113

Benzenesulfonamide, N-2-butynyl-N-(3E)-3,5-hexadienyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-2-butynyl-N-(3E)-3,5-hexadienyl-4-methyl-
• N-but-2-ynyl-N-hexa-3,5-dienyl-4-methylbenzenesulfonamide
• N-(But-2-yn-1-yl)-N-(hexa-3,5-dien-1-yl)-4-methylbenzene-1-sulfonamide
• 835596-41-3
• DTXSID50834534

• Inchi： InChI=1S/C17H21NO2S/c1-4-6-8-9-15-18(14-7-5-2)21(19,20)17-12-10-16(3)11-13-17/h4,6,8,10-13H,1,9,14-15H2,2-3H3
• InChI Key： AOWWNOBYCFKURZ-UHFFFAOYSA-N
• SMILES： CC#CCN(CCC=CC=C)S(=O)(=O)C1=CC=C(C=C1)C

Computed Properties

• Exact Mass: 303.12930009g/mol
• Monoisotopic Mass: 303.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų